6-Deoxyaltritol

• CAS No.: 51607-21-7
• Molecular Formula: C6H14O5
• Molecular Weight: 166.17 g/mol
• IUPAC Name: (2R,3S,4R,5R)-hexane-1,2,3,4,5-pentol
• InChI: InChI=1S/C6H14O5/c1-3(8)5(10)6(11)4(9)2-7/h3-11H,2H2,1H3/t3-,4-,5-,6+/m1/s1
• InChI Key: SKCKOFZKJLZSFA-KAZBKCHUSA-N
• SMILES: CC(C(C(C(CO)O)O)O)O
• Isomeric SMILES: C[C@H]([C@H]([C@H]([C@@H](CO)O)O)O)O
• Synonyms: 6-deoxy-D-altritol; 6-deoxyaltritol

Description

6-Deoxyaltritol (synonym: 6-deoxy-L-mannitol or L-rhamnitol) is a carbohydrate derivative with the molecular formula C₆H₁₄O₅ and a molecular weight of 166.17 g/mol . Its crystal structure has been extensively characterized via single-crystal X-ray diffraction, revealing an orthorhombic system in the P2₁2₁2₁ space group with lattice parameters a = 7.3650 Å, b = 7.6272 Å, c = 13.7676 Å at 150 K . The compound exhibits structural asymmetry due to the absence of a hydroxyl group at the C6 position, contrasting with its parent compound, 2,5-anhydro-D-mannitol, which maintains symmetry .

6-Deoxyaltritol is primarily utilized in pharmaceutical formulations to enhance the dissolution of poorly soluble drugs . Its physicochemical properties, including polymorphism and compatibility with excipients, have been studied over the past five decades, underscoring its role in drug delivery systems .

Comparison with Similar Compounds

1-Deoxy-L-allitol

• Molecular Formula: C₁₃H₁₄N₂O₅ (as reported; discrepancies noted) .
• Molecular Weight : 278.26 g/mol .
• Structure: Described as (2S,3S,4R,5R)-hexane-1,2,3,4,5-pentaol, though its reported molecular formula suggests additional nitrogen-containing functional groups, possibly indicating a misattribution in nomenclature .
• Key Differences : Unlike 6-deoxyaltritol, 1-deoxy-L-allitol is proposed to engage in complex pharmacological pathways, though structural ambiguities complicate direct comparisons .

2,5-Anhydro-D-mannitol

• Molecular Formula : C₆H₁₀O₅ .
• Molecular Weight : 162.14 g/mol.
• Structure : A symmetrical parent compound of 6-deoxyaltritol, lacking the C6 deoxygenation .
• Applications : Serves as a reference for studying bond-length variations in deoxygenated derivatives. Esterification studies show that 6-deoxyaltritol retains symmetry on its unesterified side, mirroring 2,5-anhydro-D-mannitol .

Other Derivatives

• A6A (2-(6-Amino-9H-purin-9-yl)-1,5-anhydro-2-deoxy-6-O-phosphono-D-altritol): A phosphorylated nucleoside analog with a molecular formula of C₁₁H₁₆N₅O₇P, distinct from 6-deoxyaltritol due to its adenine and phosphate moieties .
• Decitabine Derivatives : Include impurities like 3-Toluoyl Decitabine (C₁₉H₂₂N₄O₅), unrelated to sugar alcohols but cited here for contrast in molecular complexity .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Crystal System	Key Applications
6-Deoxyaltritol	C₆H₁₄O₅	166.17	Orthorhombic	Drug dissolution enhancement
1-Deoxy-L-allitol	C₁₃H₁₄N₂O₅	278.26	Not reported	Biomedical therapeutics
2,5-Anhydro-D-mannitol	C₆H₁₀O₅	162.14	Not reported	Structural reference

Research Findings and Structural Insights

• Crystallographic Analysis : 6-Deoxyaltritol’s esterified side shows bond-length deviations (mean C–C = 0.004 Å) compared to its unesterified side, akin to 2,5-anhydro-D-mannitol .
• Biomedical Potential: While 6-deoxyaltritol focuses on physicochemical applications, 1-deoxy-L-allitol is explored for targeted therapies, though structural inconsistencies in literature require resolution .
• Asymmetry vs. Symmetry : The C6 deoxygenation in 6-deoxyaltritol introduces asymmetry, distinguishing it from its symmetrical parent compound and influencing its solubility-enhancing properties .